(5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one (5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one Brucine appears as a white crystalline solid. Combustible but may require some effort to ignite. Toxic by inhalation (vapor, dust, etc.) and ingestion.
Brucine is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound.
Brand Name: Vulcanchem
CAS No.: 357-57-3
VCID: VC0522169
InChI: InChI=1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13?,18?,19-,21?,22?,23?/m0/s1
Molecular Formula: C23H26N2O4
Molecular Weight: 394.5 g/mol


CAS No.: 357-57-3


VCID: VC0522169

Molecular Formula: C23H26N2O4

Molecular Weight: 394.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

(5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one - 357-57-3

CAS No. 357-57-3
Product Name (5As)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
Molecular Formula C23H26N2O4
Molecular Weight 394.5 g/mol
IUPAC Name (5aS)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one
Standard InChI InChI=1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13?,18?,19-,21?,22?,23?/m0/s1
Isomeric SMILES COC1=C(C=C2C(=C1)[C@]34CCN5[C@H]3C[C@@H]6[C@@H]7[C@@H]4N2C(=O)C[C@@H]7OCC=C6C5)OC
Appearance Solid powder
Boiling Point 470 °C
Colorform Needles from acetone + water
White, crystalline alkaloid
Colorless prisms (from ethanol/water)
Density greater than 1 at 68 °F (USCG, 1999)
Melting Point 352 °F (NTP, 1992)
178.0 °C
178 °C
Physical Description Brucine appears as a white crystalline solid. Combustible but may require some effort to ignite. Toxic by inhalation (vapor, dust, etc.) and ingestion.
Description Brucine appears as a white crystalline solid. Combustible but may require some effort to ignite. Toxic by inhalation (vapor, dust, etc.) and ingestion.
Brucine is a monoterpenoid indole alkaloid and an organic heteroheptacyclic compound.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Stable /during transport/.
Solubility Slightly soluble in ethyl ether and benzene; very soluble in ethanol.
Slightly sol in water, ether, glycerin and ethyl acetate.
Soluble in alcohol, chloroform, and benzene; slightly soluble in ether, glycerol, and ethyl acetate.
In water, 3.2X10+3 mg/l @ 15 °C
Solubility in water: poo
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 10,11-dimethoxystrychnine
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6: Guo R, Wang T, Zhou G, Xu M, Yu X, Zhang X, Sui F, Li C, Tang L, Wang Z. Botany, Phytochemistry, Pharmacology and Toxicity of Strychnos nux-vomica L.: A Review. Am J Chin Med. 2018;46(1):1-23. doi: 10.1142/S0192415X18500015. Epub 2018 Jan 3. Review. PubMed PMID: 29298518.
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9: Maddisetty PNP, Doss VA, S M, V S, T M. HPLC and GC-MS: Identification and Quantification of Strychnine and Brucine in Strychnos nux-vomica leaves. Pak J Pharm Sci. 2017 Nov;30(6(Supplementary)):2369-2373. PubMed PMID: 29188771.
10: Wu R, Li Q, Pei X, Hu K. Effects of Brucine on the OPG/RANKL/RANK Signaling Pathway in MDA-MB-231 and MC3T3-E1 Cell Coculture System. Evid Based Complement Alternat Med. 2017;2017:1693643. doi: 10.1155/2017/1693643. Epub 2017 Sep 26. PubMed PMID: 29081815; PubMed Central PMCID: PMC5634620.
11: Zheng H, Wang Z, Liu W, Jin H, Zhang J. Toxicokinetics of strychnine and brucine after the oral administration of Biqi capsule to rats by RRLC-MS/MS. Biomed Chromatogr. 2018 Mar;32(3). doi: 10.1002/bmc.4117. Epub 2017 Nov 3. PubMed PMID: 29027676.
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13: Li S, Wang XP. In vitro and in vivo evaluation of novel NGR-modified liposomes containing brucine. Int J Nanomedicine. 2017 Aug 11;12:5797-5804. doi: 10.2147/IJN.S136378. eCollection 2017. PubMed PMID: 28860749; PubMed Central PMCID: PMC5565249.
14: Svobodová J, Kofroňová O, Benada O, Král V, Mikšík I. Separation of oligopeptides, nucleobases, nucleosides and nucleotides using capillary electrophoresis/electrochromatography with sol-gel modified inner capillary wall. J Chromatogr A. 2017 Sep 29;1517:185-194. doi: 10.1016/j.chroma.2017.08.014. Epub 2017 Aug 7. PubMed PMID: 28851524.
15: Lu D, Xie Q, Wu B. N-glucuronidation catalyzed by UGT1A4 and UGT2B10 in human liver microsomes: Assay optimization and substrate identification. J Pharm Biomed Anal. 2017 Oct 25;145:692-703. doi: 10.1016/j.jpba.2017.07.037. Epub 2017 Aug 4. PubMed PMID: 28803208.
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18: Braun DE, Griesser UJ. Why do Hydrates (Solvates) Form in Small Neutral Organic Molecules? Exploring the Crystal Form Landscapes of the Alkaloids Brucine and Strychnine. Cryst Growth Des. 2016 Nov 2;16(11):6405-6418. doi: 10.1021/acs.cgd.6b01078. PubMed PMID: 28670205; PubMed Central PMCID: PMC5486441.
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PubChem Compound 18528113
Last Modified Nov 12 2021
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